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Compound of Interest

Compound Name: 3-Amino-2-nitrobenzoic acid

Cat. No.: B050063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-2-nitrobenzoic acid, a
key chemical intermediate. The document details its physicochemical properties, experimental
protocols for the synthesis of a closely related isomer, and its relevance in various research
and development applications.

Core Physicochemical Data

3-Amino-2-nitrobenzoic acid and its isomers are foundational molecules in the synthesis of a
wide array of more complex compounds. Below is a summary of their key quantitative
properties.
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Property Value Reference
Molecular Formula C7HeN204 [1]
Molecular Weight 182.13 g/mol

Monoisotopic Mass 182.03275668 Da [1]

Melting Point 207-211 °C

606-18-8 (for 2-Amino-3-

CAS Number ) ) )
nitrobenzoic acid)
Appearance Solid
JIPIVRWTAGQTPQ-
InChl Key UHFFFAOYSA-N (for 2-Amino-

3-nitrobenzoic acid)

Synthesis of 2-Amino-3-nitrobenzoic Acid: An
Experimental Protocol

While specific protocols for 3-Amino-2-nitrobenzoic acid are less common in readily available
literature, the synthesis of its isomer, 2-Amino-3-nitrobenzoic acid, is well-documented. The
following is a detailed experimental protocol for its preparation from 3-nitrophthalic acid, which
serves as a representative synthetic pathway for this class of compounds. This multi-step
synthesis involves monoesterification, acylation, and a Curtius rearrangement.[2][3]

Materials:

3-nitrophthalic acid

Anhydrous methanol

Concentrated sulfuric acid

Chloroform

Thionyl chloride
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e Sodium azide

o Water

Procedure:

o Monoesterification:

o In a suitable reaction vessel, combine 100g of 3-nitrophthalic acid with 600ml of
anhydrous methanol.

o Carefully add 50ml of concentrated sulfuric acid to the mixture.

o Heat the mixture to reflux. The reaction progress should be monitored using liquid
chromatography until the starting material is consumed.

o Upon completion, cool the reaction mixture to 0°C to induce crystallization of the
monoesterification product, 2-carboxy-3-nitrobenzoic acid methyl ester.

o Collect the crystals by filtration and dry them. An expected yield of approximately 90.4g
with a purity of 98.8% can be achieved.[2]

¢ Acyl Chloride Formation:

o To the dried monoesterification product, add 300ml of chloroform and 50g of thionyl
chloride.

o Reflux the mixture. After the reaction is complete, cool the solution to obtain the acid
chloride derivative.[2]

o Curtius Rearrangement and Hydrolysis:

o To the solution of the acid chloride, add 35g of sodium azide and allow the reaction to
proceed at room temperature. Monitor the reaction's completion via liquid chromatography.

o Following the completion of the rearrangement, add water and heat the mixture to
hydrolyze the intermediate, yielding 2-amino-3-nitrobenzoic acid methyl ester.
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o The final product can then be isolated and purified.

Synthetic Pathway and Experimental Workflow

The synthesis of 2-Amino-3-nitrobenzoic acid from 3-nitrophthalic acid is a multi-step process
that is crucial for obtaining this valuable intermediate. The following diagram illustrates the key

stages of this synthesis.
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Step 1: Monoesterification

3-Nitrophthalic Acid Anhydrous Methanol + H2SOa4
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2-Carboxy-3-nitrobenzoic acid methyl ester

Step 2: Acyl Chloride Formation

Thionyl Chloride + Chloroform

2-Carboxy-3-nitrobenzoic acid methyl ester
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Acid Chloride Intermediate

Step 3: Curtius Rearrangement & Hydrolysis

Acid Chloride Intermediate Sodium Azide

\ \A

Room Temperature Reaction

'

Isocyanate Intermediate

'

Water + Heat (Hydrolysis)

A4 \

2-Amino-3-nitrobenzoic acid methyl ester

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-3-nitrobenzoic acid.
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Applications in Research and Development

3-Amino-2-nitrobenzoic acid and its isomers are valuable precursors in the synthesis of a
variety of organic molecules. They are particularly significant in the development of
pharmaceuticals and dyes.[4][5] The presence of the amino and nitro functional groups on the
benzoic acid core allows for a diverse range of chemical modifications, making it a versatile
building block for complex molecular architectures.[5][6]

In medicinal chemistry, derivatives of aminonitrobenzoic acids are being explored for their
potential as therapeutic agents, including anticancer and antimicrobial compounds.[5] For
instance, the isomer 4-Amino-3-nitrobenzoic acid has been identified as a potential inhibitor of
the trans-sialidase enzyme, which is a target for the development of treatments for Chagas
disease.[7] Furthermore, these compounds serve as key starting materials for the synthesis of
heterocyclic compounds like quinazolines and benzodiazepines, which are classes of
molecules with significant pharmacological properties.[5]

The reactivity of the amino group allows for diazotization reactions, which are fundamental in
the synthesis of azo dyes used extensively in the textile industry.[4] In biochemical research,
these compounds can be used as reagents in assays to study enzyme activity and inhibition.[4]
The reduction of the nitro group to a second amino group opens up pathways to
diaminobenzoic acid derivatives, which are also important synthetic intermediates.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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